Cas no 1872825-21-2 (2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1872825-21-2
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5709440
• PubChem ID: 130603020
• Update Time: 2025-06-14

2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoicacid
• 1872825-21-2
• EN300-1137849
• 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

• Inchi： 1S/C7H11N3O2/c1-7(2,6(11)12)5-4-10(3)9-8-5/h4H,1-3H3,(H,11,12)
• InChI Key： DIPPJRQMIAWKGV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68Ų

Additional information on 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

Comprehensive Overview of 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1872825-21-2)

2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1872825-21-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile applications. This triazole-containing carboxylic acid derivative combines a methyl-substituted triazole ring with a propanoic acid backbone, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's CAS number 1872825-21-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular framework, featuring a 1,2,3-triazole core, aligns with modern trends in click chemistry and bioorthogonal reactions, which are pivotal in developing targeted therapies and diagnostic tools. Recent studies highlight its role in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), addressing unmet medical needs in oncology and neurodegeneration.

From an industrial perspective, 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid is synthesized via optimized multi-step organic reactions, often involving azide-alkyne cycloaddition—a hallmark of green chemistry principles. Its high purity grades (>98%) are essential for reproducibility in preclinical trials, a topic frequently queried in scientific forums. Environmental sustainability is another hotspot; manufacturers now emphasize solvent-free protocols and catalytic efficiency to reduce waste.

Analytical characterization of this compound typically employs NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques widely discussed in open-access journals. Its physicochemical properties—such as solubility in polar aprotic solvents and stability under physiological pH—are frequently searched by formulation scientists. These attributes make it suitable for prodrug development and controlled-release systems, areas gaining traction due to personalized medicine demands.

In agrochemical applications, derivatives of CAS 1872825-21-2 exhibit promising plant growth regulation activity, aligning with the global push for sustainable agriculture. Patent filings reveal its utility in herbicide adjuvants and fungicide synergists, addressing queries about crop yield enhancement. Regulatory agencies require rigorous ecotoxicity assessments, a recurring theme in environmental science debates.

The commercial availability of 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid through specialized chemical suppliers underscores its industrial relevance. Procurement trends indicate rising demand for custom synthesis and bulk quantities, driven by academic and corporate R&D. FAQs often revolve around storage conditions (e.g., inert atmosphere) and compatibility with common reagents, reflecting practical user concerns.

Emerging discussions in AI-driven drug discovery platforms cite this compound as a scaffold for virtual screening, leveraging its drug-like properties (e.g., Lipinski's Rule compliance). Such applications resonate with queries about computational chemistry tools and structure-activity relationships (SAR). Collaborative projects between chemists and data scientists further amplify its profile in open innovation networks.

In summary, 2-Methyl-2-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1872825-21-2) exemplifies the intersection of cutting-edge science and industrial applicability. Its multifaceted roles—from medicinal chemistry to green synthesis—position it as a compound of enduring interest, validated by both peer-reviewed literature and real-world adoption.